Cas no 677760-13-3 (6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 677760-13-3
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 3056517
• PubChem ID: 7059244
• Update Time: 2025-11-06

6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-(3-methoxy-phenyl)-1H-pyrimidine-2,4-dione
• 6-Amino-1-(3-methoxyphenyl)-2,4(1H,3H)-pyrimidinedione
• 677760-13-3
• 6-amino-1-(3-methoxyphenyl)pyrimidine-2,4-dione
• STK689778
• BBL012802
• AKOS000319248
• 6-amino-4-hydroxy-1-(3-methoxyphenyl)pyrimidin-2(1H)-one
• CS-0314624
• 6-amino-1-(3-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• STL246688
• 6-amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione
• VS-03525
• 6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C11H11N3O3/c1-17-8-4-2-3-7(5-8)14-9(12)6-10(15)13-11(14)16/h2-6H,12H2,1H3,(H,13,15,16)
• InChI Key： GKTIYRGBNUNZET-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(NC(C=C1N)=O)=O

Computed Properties

• Exact Mass: 233.08004122Da
• Monoisotopic Mass: 233.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione

6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione

6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione, also known by its CAS number 677760-13-3, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecule's structure features a pyrimidine ring system with an amino group at position 6 and a methoxy-substituted phenyl group at position 1, making it a promising candidate for further research and development.

Recent studies have highlighted the antitumor properties of 6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione, particularly in the context of its ability to inhibit the growth of various cancer cell lines. Researchers have demonstrated that this compound exhibits selective cytotoxicity against malignant cells while sparing normal cells to a significant extent. This selectivity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, the compound has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer.

In addition to its antitumor activity, 6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione has also been investigated for its potential anti-inflammatory and antioxidant effects. Experimental data indicate that this compound can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Furthermore, its antioxidant properties are linked to its ability to scavenge free radicals and reduce oxidative stress, which is a common underlying factor in various chronic diseases.

The synthesis of 6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound compared to traditional methods. This advancement not only facilitates large-scale production but also ensures that the compound can be made available for preclinical and clinical studies.

One of the most exciting developments involving CAS No 677760-13-3 is its potential application as a lead compound for drug discovery. By leveraging computational chemistry tools such as molecular docking and virtual screening, researchers have identified several analogs of this compound with enhanced bioactivity. These analogs are currently under investigation for their efficacy in treating diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 6-Amino-1-(3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione represents a valuable addition to the portfolio of bioactive compounds with diverse therapeutic potentials. Its unique chemical structure combined with its promising biological activities positions it as a key molecule for further exploration in both academic and industrial settings. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make significant contributions to the field of medicinal chemistry.